molecular formula C7H13NO2 B116753 Methyl (2S,3S)-3-propan-2-ylaziridine-2-carboxylate CAS No. 158009-42-8

Methyl (2S,3S)-3-propan-2-ylaziridine-2-carboxylate

Cat. No. B116753
M. Wt: 143.18 g/mol
InChI Key: ZKGABHCIFYNNAA-WDSKDSINSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl (2S,3S)-3-propan-2-ylaziridine-2-carboxylate (also known as MPA) is a chemical compound that has been extensively studied for its potential use in scientific research. MPA is a chiral aziridine that has been found to exhibit a variety of interesting biological properties, making it a valuable tool for researchers in a number of different fields.

Mechanism Of Action

The exact mechanism of action of MPA is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes and other proteins in the body. This inhibition can lead to a variety of different biological effects, depending on the specific target protein.

Biochemical And Physiological Effects

MPA has been found to exhibit a number of interesting biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and the ability to induce apoptosis (programmed cell death) in certain cancer cells. MPA has also been found to exhibit a variety of other interesting properties, including the ability to inhibit certain enzymes and proteins involved in the regulation of the immune system.

Advantages And Limitations For Lab Experiments

One of the major advantages of using MPA in lab experiments is its high purity and relative ease of synthesis. MPA is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of using MPA is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research involving MPA. One promising area of research involves the development of new drugs and other biologically active compounds based on the structure of MPA. Other potential areas of research include the use of MPA as a tool for studying the mechanisms of cancer cell growth and the development of new anti-inflammatory agents. Overall, MPA is a valuable tool for researchers in a number of different fields and is likely to continue to be an important area of research in the future.

Synthesis Methods

MPA can be synthesized using a number of different methods, but one of the most commonly used approaches involves the reaction of (2S,3S)-3-bromo-2-propanol with sodium azide, followed by treatment with methyl chloroformate. This method typically yields high purity MPA in good yields.

Scientific Research Applications

MPA has been found to be useful in a number of different scientific research applications. One of the most promising areas of research involves the use of MPA as a chiral building block for the synthesis of new drugs and other biologically active compounds. MPA has also been found to exhibit interesting anti-tumor and anti-inflammatory properties, making it a potential candidate for the development of new cancer treatments.

properties

CAS RN

158009-42-8

Product Name

Methyl (2S,3S)-3-propan-2-ylaziridine-2-carboxylate

Molecular Formula

C7H13NO2

Molecular Weight

143.18 g/mol

IUPAC Name

methyl (2S,3S)-3-propan-2-ylaziridine-2-carboxylate

InChI

InChI=1S/C7H13NO2/c1-4(2)5-6(8-5)7(9)10-3/h4-6,8H,1-3H3/t5-,6-/m0/s1

InChI Key

ZKGABHCIFYNNAA-WDSKDSINSA-N

Isomeric SMILES

CC(C)[C@H]1[C@H](N1)C(=O)OC

SMILES

CC(C)C1C(N1)C(=O)OC

Canonical SMILES

CC(C)C1C(N1)C(=O)OC

synonyms

2-Aziridinecarboxylicacid,3-(1-methylethyl)-,methylester,(2S,3S)-(9CI)

Origin of Product

United States

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